Cas no 26584-84-9 (L-Cysteine, glycyl-,bimol. (2®2')-disulfide, dihydrate (9CI))

• Product Name: L-Cysteine, glycyl-,bimol. (2®2')-disulfide, dihydrate (9CI)
• CAS No: 26584-84-9
• MF: C₁₀H₂₂N₄O₈S₂
• MW: 390.433680057526
• CID: 249819
• PubChem ID: 118855768
• Update Time: 2025-04-19

L-Cysteine, glycyl-,bimol. (2®2')-disulfide, dihydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• 2')-disulfide, dihydrate (9CI)
• (H-gly)2-(cys-oh)2
• DIGLYCYL-L-CYSTINE DIHYDRATE
• 26584-84-9
• (2R)-2-amino-3-[[(2R)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-2-carboxyethyl]disulfanyl]propanoic acid;dihydrate
• (R)-2-amino-3-(((R)-2-(2-(2-aminoacetamido)acetamido)-2-carboxyethyl)disulfanyl)propanoic acid dihydrate
• L-Cysteine, glycyl-,bimol. (2®2')-disulfide, dihydrate (9CI)

• Inchi： 1S/C10H18N4O6S2.2H2O/c11-1-7(15)13-2-8(16)14-6(10(19)20)4-22-21-3-5(12)9(17)18;;/h5-6H,1-4,11-12H2,(H,13,15)(H,14,16)(H,17,18)(H,19,20);2*1H2/t5-,6-;;/m0../s1
• InChI Key： SLAPCBFQSZISFJ-USPAICOZSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(CNC(CN)=O)=O)SC[C@@H](C(=O)O)N.O.O

Computed Properties

• Exact Mass: 390.08800
• Monoisotopic Mass: 390.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 384
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 237A^2

Experimental Properties

• PSA: 253.90000
• LogP: -0.52220